Cas no 1989671-89-7 (4H,5H,6H,7H-thieno3,2-cpyridine-2-sulfonamide hydrochloride)

4H,5H,6H,7H-thieno3,2-cpyridine-2-sulfonamide hydrochloride structure
1989671-89-7 structure
Product Name:4H,5H,6H,7H-thieno3,2-cpyridine-2-sulfonamide hydrochloride
CAS No:1989671-89-7
MF:C7H11ClN2O2S2
MW:254.757437944412
MDL:MFCD30342963
CID:4633011
PubChem ID:122164516
Update Time:2025-07-19

4H,5H,6H,7H-thieno3,2-cpyridine-2-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride
    • Z2583036169
    • 4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-sulfonamide;hydrochloride
    • 4H,5H,6H,7H-thieno3,2-cpyridine-2-sulfonamide hydrochloride
    • MDL: MFCD30342963
    • Inchi: 1S/C7H10N2O2S2.ClH/c8-13(10,11)7-3-5-4-9-2-1-6(5)12-7;/h3,9H,1-2,4H2,(H2,8,10,11);1H
    • InChI Key: RVJUEASNWDYXSN-UHFFFAOYSA-N
    • SMILES: Cl.S1C(=CC2CNCCC1=2)S(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Topological Polar Surface Area: 109

4H,5H,6H,7H-thieno3,2-cpyridine-2-sulfonamide hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM412462-100mg
4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride
1989671-89-7 95%+
100mg
$*** 2023-03-30
Chemenu
CM412462-250mg
4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride
1989671-89-7 95%+
250mg
$*** 2023-03-30
Chemenu
CM412462-500mg
4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride
1989671-89-7 95%+
500mg
$*** 2023-03-30
Chemenu
CM412462-1g
4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride
1989671-89-7 95%+
1g
$*** 2023-03-30
Enamine
EN300-307073-0.05g
4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride
1989671-89-7 95.0%
0.05g
$202.0 2025-02-19
Enamine
EN300-307073-0.1g
4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride
1989671-89-7 95.0%
0.1g
$301.0 2025-02-19
Enamine
EN300-307073-0.25g
4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride
1989671-89-7 95.0%
0.25g
$431.0 2025-02-19
Enamine
EN300-307073-0.5g
4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride
1989671-89-7 95.0%
0.5g
$679.0 2025-02-19
Enamine
EN300-307073-1.0g
4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride
1989671-89-7 95.0%
1.0g
$871.0 2025-02-19
Enamine
EN300-307073-2.5g
4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride
1989671-89-7 95.0%
2.5g
$1707.0 2025-02-19

Additional information on 4H,5H,6H,7H-thieno3,2-cpyridine-2-sulfonamide hydrochloride

4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide Hydrochloride (CAS No. 1989671-89-7): A Comprehensive Overview

4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride (CAS No. 1989671-89-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique thienopyridine scaffold. The thienopyridine core is a versatile and bioactive moiety that has been extensively studied for its potential therapeutic applications in various diseases.

The sulfonamide group in 4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride imparts significant biological activity and has been associated with a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and antitumor activities. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it an attractive candidate for further drug development.

Recent studies have highlighted the potential of 4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Furthermore, 4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride has shown promising results in preclinical studies for its antitumor activity. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The antitumor effects are attributed to the compound's ability to target multiple signaling pathways involved in cancer progression, including PI3K/AKT and JAK/STAT.

The pharmacokinetic properties of 4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, the compound exhibits low toxicity and good safety profiles in preclinical toxicity studies.

In terms of chemical synthesis, 4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride can be synthesized through a multi-step process involving the condensation of thienopyridine derivatives with sulfuryl chloride followed by amide formation with appropriate amines. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

The potential applications of 4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride extend beyond its anti-inflammatory and antitumor properties. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound can modulate neuroinflammation and protect against neuronal cell death by inhibiting microglial activation and reducing oxidative stress.

In conclusion, 4H,5H,6H,7H-thieno[3,2-c]pyridine-2-sulfonamide hydrochloride (CAS No. 1989671-89-7) represents a promising lead compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.